Cas no 918873-02-6 (Cyclobutanecarboxylic acid, 1-(4-chlorophenyl)-, methyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(4-chlorophenyl)-, methyl ester
• CAS No: 918873-02-6
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 769681
• PubChem ID: 67363367
• Update Time: 2025-04-19

Cyclobutanecarboxylic acid, 1-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(4-chlorophenyl)-, methyl ester
• methyl 1-(4-chlorophenyl)cyclobutane-1-carboxylate
• LOXYXXQJXJRMDF-UHFFFAOYSA-N
• 918873-02-6
• DTXSID70737154
• BS-24805
• SCHEMBL2321833
• Methyl 1-(4-chlorophenyl)cyclobutanecarboxylate

• Inchi： 1S/C12H13ClO2/c1-15-11(14)12(7-2-8-12)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： LOXYXXQJXJRMDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų